Cas no 613655-67-7 (N-{4-2-hydroxy-3-(4-methylpiperidin-1-yl)propoxyphenyl}acetamide)

• Product Name: N-{4-2-hydroxy-3-(4-methylpiperidin-1-yl)propoxyphenyl}acetamide
• CAS No: 613655-67-7
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5436771
• Update Time: 2025-05-21

N-{4-2-hydroxy-3-(4-methylpiperidin-1-yl)propoxyphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-hydroxy-3-(4-methylpiperidin-1-yl)propoxy]phenyl]acetamide
• N-{4-2-hydroxy-3-(4-methylpiperidin-1-yl)propoxyphenyl}acetamide

• Inchi： 1S/C17H26N2O3/c1-13-7-9-19(10-8-13)11-16(21)12-22-17-5-3-15(4-6-17)18-14(2)20/h3-6,13,16,21H,7-12H2,1-2H3,(H,18,20)
• InChI Key： DDRZTQYNAAAJIL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC(O)CN2CCC(C)CC2)C=C1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-{4-2-hydroxy-3-(4-methylpiperidin-1-yl)propoxyphenyl}acetamide

N-{4-[2-Hydroxy-3-(4-methylpiperidin-1-yl)propoxy]phenyl}acetamide: A Comprehensive Overview

N-{4-[2-Hydroxy-3-(4-methylpiperidin-1-yl)propoxy]phenyl}acetamide, with the CAS number 613655-67-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a phenyl group substituted with a propoxy chain, which is further modified by a hydroxyl group and a 4-methylpiperidine moiety, all connected to an acetamide functional group. This combination of structural elements contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of compounds like N-{4-[2-Hydroxy-3-(4-methylpiperidin-1-yl)propoxy]phenyl}acetamide in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological pathways, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the 4-methylpiperidine ring introduces a rigid structure that enhances the compound's stability and bioavailability, making it a promising candidate for drug delivery systems.

The synthesis of this compound involves a multi-step process, including nucleophilic substitution and acylation reactions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of the compound, ensuring its suitability for preclinical studies. Furthermore, the incorporation of hydroxyl and amide groups into the molecule enhances its solubility in both aqueous and organic solvents, which is crucial for its pharmacokinetic properties.

In terms of pharmacological activity, N-{4-[2-Hydroxy-3-(4-methylpiperidin-1-yl)propoxy]phenyl}acetamide has demonstrated potent antioxidant and anti-inflammatory effects in vitro. These properties suggest its potential application in treating conditions characterized by oxidative stress and inflammation, such as cardiovascular diseases and certain types of cancer. Additionally, preliminary studies indicate that the compound may exhibit selective binding to specific receptors, which could be leveraged for targeted drug delivery.

The structural versatility of this compound also makes it an attractive candidate for further chemical modifications. By altering the substituents on the phenyl ring or modifying the piperidine moiety, researchers can explore a wide range of biological activities and optimize the compound's therapeutic potential. Such modifications could lead to the development of analogs with enhanced efficacy and reduced side effects.

In conclusion, N-{4-[2-Hydroxy-3-(4-methylpiperidin-1-yl)propoxy]phenyl}acetamide represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research into its pharmacokinetics, toxicity profile, and mechanism of action, this compound holds promise for addressing unmet medical needs in various disease areas. Its unique structure and favorable chemical properties position it as a key player in future drug discovery efforts.